Cas no 443315-37-5 (4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide)

• Product Name: 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide
• CAS No: 443315-37-5
• MF: C₂₅H₂₁ClN₄O
• MW: 428.913444280624
• CID: 6636310
• PubChem ID: 16414042
• Update Time: 2025-05-25

4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 443315-37-5
• 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide
• RS-0207
• 4-chloro-N-[2-(dimethylamino)-4,6-diphenylpyrimidin-5-yl]benzamide
• AKOS005109616
• Benzamide, 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]-

• Inchi： 1S/C25H21ClN4O/c1-30(2)25-28-21(17-9-5-3-6-10-17)23(22(29-25)18-11-7-4-8-12-18)27-24(31)19-13-15-20(26)16-14-19/h3-16H,1-2H3,(H,27,31)
• InChI Key： JARLYIJTDNWYSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=C(C2C=CC=CC=2)N=C(N(C)C)N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 428.1403890g/mol
• Monoisotopic Mass: 428.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• pka: 10.42±0.70(Predicted)

Additional information on 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide

4-Chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide (CAS No. 443315-37-5)

The compound 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide (CAS No. 443315-37-5) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule incorporates a benzenecarboxamide group attached to a pyrimidine ring system, which is further substituted with chlorine and dimethylamino groups, enhancing its chemical reactivity and functional diversity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The pyrimidinyl core of this compound serves as a scaffold for various functional groups, enabling it to interact with biological targets such as enzymes and receptors. The presence of the dimethylamino group introduces additional electronic effects, potentially modulating the compound's pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of this compound is its ability to participate in supramolecular chemistry. Researchers have explored its potential as a building block for self-assembled structures, leveraging its diphenyl substituents to create π-π interactions. These studies have demonstrated that the compound can form stable aggregates in both solution and solid-state environments, opening new avenues for materials science applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. This approach not only enhances the efficiency of synthesis but also aligns with green chemistry principles by reducing energy consumption and waste generation.

From an analytical perspective, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets rigorous quality standards for both research and industrial applications.

The compound's chlorine substituent plays a crucial role in modulating its electronic properties, making it an attractive candidate for electrochemical studies. Recent investigations have shown that it exhibits favorable redox behavior, suggesting its potential use in organic electronics and energy storage devices such as batteries and supercapacitors.

In conclusion, 4-chloro-N-[2-(dimethylamino)-4,6-diphenyl-5-pyrimidinyl]benzenecarboxamide (CAS No. 443315-37-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of structural features makes it an invaluable tool for researchers in the fields of medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new properties and functionalities, this compound is poised to make significant contributions to scientific advancement.